Cas no 2137629-71-9 (2-Propynoic acid, 3-(3-isoxazolyl)-)

• Product Name: 2-Propynoic acid, 3-(3-isoxazolyl)-
• CAS No: 2137629-71-9
• MF: C₆H₃NO₃
• MW: 137.092921495438
• CID: 5297285
• Update Time: 2025-05-24

2-Propynoic acid, 3-(3-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(3-isoxazolyl)-

• Inchi： 1S/C6H3NO3/c8-6(9)2-1-5-3-4-10-7-5/h3-4H,(H,8,9)
• InChI Key： UVOMSEATBVIBBT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C#CC1C=CON=1

Additional information on 2-Propynoic acid, 3-(3-isoxazolyl)-

2-Propynoic Acid, 3-(3-Is oxazolyl): A Comprehensive Overview

2-Propynoic acid, 3-(3-isoxazolyl), also known by its CAS number 2137629-71-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of isoxazole-containing compounds, which have garnered attention due to their diverse biological activities and potential applications in drug development.

The structure of 2-Propynoic acid, 3-(3-isoxazolyl) consists of a propynoic acid moiety attached to an isoxazole ring. The isoxazole group, a five-membered heterocyclic ring containing one oxygen and one nitrogen atom, contributes to the compound's unique chemical properties. Recent studies have highlighted the importance of such heterocyclic structures in modulating pharmacokinetic properties and enhancing bioavailability in drug candidates.

One of the key areas of research involving 2-Propynoic acid, 3-(3-isoxazolyl) is its role in medicinal chemistry. Researchers have explored its potential as a lead compound for developing new therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits promising anti-inflammatory properties, making it a candidate for further investigation in inflammatory disease treatments.

Another area of interest is the synthesis and modification of isoxazole-containing compounds. Scientists have developed novel synthetic routes to incorporate the isoxazole group into larger molecular frameworks. These advancements have expanded the scope of 2-Propynoic acid, 3-(3-isoxazolyl) as a building block in organic synthesis.

In addition to its pharmacological applications, 2-Propynoic acid, 3-(3-isoxazolyl) has shown potential in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and sensors. Recent breakthroughs in this field have been documented in *Advanced Materials*, where researchers reported enhanced electrical conductivity when incorporating this compound into polymer blends.

The growing interest in isoxazole-containing compounds has also led to investigations into their environmental impact. Studies are underway to assess the biodegradability and ecological effects of 2-Propynoic acid, 3-(3-isoxazolyl) and similar compounds. These efforts aim to ensure sustainable practices in their production and application.

In conclusion, 2-Propynoic acid, 3-(3-isoxazolyl) stands as a versatile compound with applications spanning medicinal chemistry, materials science, and environmental studies. Its unique structure and promising properties continue to drive innovative research across multiple disciplines.